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Compound of Interest

Compound Name: o-Vanillin

Cat. No.: B140153 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of o-Vanillin

Abstract
o-Vanillin (2-hydroxy-3-methoxybenzaldehyde) is an organic compound and a key aromatic

aldehyde.[1] As an isomer of the more commonly known vanillin, it possesses distinct physical

and chemical properties owing to the ortho positioning of its hydroxyl group relative to the

aldehyde function. This technical guide provides a comprehensive overview of the core

physical and chemical characteristics of o-vanillin, its spectral data, reactivity, and stability.

Detailed experimental protocols for the determination of key properties are also presented,

making this a valuable resource for researchers, scientists, and professionals in drug

development.

Physical Properties
o-Vanillin is a yellow, fibrous crystalline solid at room temperature.[1] Its physical properties

are summarized in the table below. It is slightly soluble in water but shows good solubility in

various organic solvents.[2]
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Property Value Source(s)

Appearance
Yellow, fibrous solid; Yellow

crystal; Pale yellow to brown
[1][3]

Molecular Formula C₈H₈O₃ [1][4]

Molar Mass 152.15 g/mol [1][4]

Melting Point
40-42 °C (104-108 °F; 313-315

K)
[1][5]

Boiling Point
265-266 °C (509-511 °F; 538-

539 K)
[1][4]

Density 1.231 g/mL [1]

Vapor Pressure 0.00556 mmHg at 25°C

Flash Point >112°C (>230°F) [2]

Water Solubility Slightly soluble [2]

Other Solubilities
Very soluble in alcohol, ether,

benzene, carbon disulfide
[2]

Chemical Properties
The chemical nature of o-vanillin is defined by its three functional groups: a phenol, an ether,

and an aldehyde.[1] This combination of functional groups dictates its reactivity and chemical

behavior. The "ortho-" prefix indicates that the hydroxyl group is located at the C2 position,

adjacent to the aldehyde group at C1 on the benzene ring.
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Property Value Source(s)

IUPAC Name
2-hydroxy-3-

methoxybenzaldehyde
[2][6]

Synonyms
3-Methoxysalicylaldehyde,

ortho-Vanillin
[7][8]

CAS Number 148-53-8 [4]

pKa 7.912 (at 25°C)

InChI Key
JJVNINGBHGBWJH-

UHFFFAOYSA-N
[2][4]

Canonical SMILES COC1=CC=CC(C=O)=C1O [2][4]

Spectral Data
Spectroscopic analysis is crucial for the identification and characterization of o-vanillin.
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Spectroscopy Key Features and Peaks Source(s)

UV-Vis

UV-Vis spectra are available

and can be used for

quantitative analysis.

[9][10][11]

Infrared (IR)

The IR spectrum shows

characteristic peaks for the

hydroxyl, aldehyde, and ether

functional groups.

[2][12]

Nuclear Magnetic Resonance

(NMR)

¹H and ¹³C NMR spectra

provide detailed information

about the chemical

environment of the protons

and carbon atoms in the

molecule.

[9][13]

Mass Spectrometry (MS)

Mass spectra can be used to

determine the molecular

weight and fragmentation

pattern of o-vanillin.

[9]

Reactivity and Stability
Reactivity: The reactivity of o-vanillin is governed by its aldehyde, phenol, and ether functional

groups.

Aldehyde Group: The aldehyde group can undergo oxidation to a carboxylic acid and

reduction to an alcohol. It can also participate in various condensation reactions.

Phenolic Hydroxyl Group: The phenolic hydroxyl group imparts acidic properties to the

molecule (pKa ≈ 7.9) and can be deprotonated in the presence of a base.[14]

Aromatic Ring: The aromatic ring is activated by the hydroxyl and methoxy groups, making it

susceptible to electrophilic substitution reactions.

Stability: o-Vanillin is stable at room temperature in closed containers under normal storage

and handling conditions.[7] However, it is sensitive to air and may slowly oxidize, especially in
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the presence of moisture.[15] It is also light-sensitive and may discolor upon exposure to light.

[16]

Incompatibilities: o-Vanillin is incompatible with strong oxidizing agents, strong bases, and

strong reducing agents.[7][17]

Safety and Handling
o-Vanillin is considered a hazardous substance.[18] It is harmful if swallowed and causes skin,

eye, and respiratory tract irritation.[8]

Hazard Description Source(s)

Acute Toxicity (Oral)
Harmful if swallowed. LD50

(oral, mouse) = 1330 mg/kg.
[19]

Skin Irritation Causes skin irritation. [7][8][19]

Eye Irritation Causes serious eye irritation. [7][8][19]

Respiratory Irritation
May cause respiratory

irritation.
[8][19]

GHS Pictograms
GHS05 (Corrosive), GHS07

(Exclamation mark)
[1]

Handling Precautions: When handling o-vanillin, it is important to use personal protective

equipment, including appropriate gloves, safety goggles, and a respirator if dust is generated.

[7] Work should be conducted in a well-ventilated area, and exposure to skin and eyes should

be avoided.[7]

Experimental Protocols
Melting Point Determination (Capillary Method)
Objective: To determine the melting point range of a solid sample of o-vanillin.

Methodology:

Ensure the o-vanillin sample is dry and finely powdered.
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Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in a melting point apparatus.

Heat the apparatus at a rate of 10-15 °C per minute initially.

As the temperature approaches the expected melting point (40-42 °C), reduce the heating

rate to 1-2 °C per minute.

Record the temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire sample becomes liquid (completion of melting). This range is

the melting point.

Solubility Determination
Objective: To qualitatively assess the solubility of o-vanillin in various solvents.

Methodology:

Label a series of test tubes with the names of the solvents to be tested (e.g., water, ethanol,

diethyl ether, benzene).

Add approximately 10 mg of o-vanillin to each test tube.

Add the corresponding solvent dropwise to each test tube while agitating.

Continue adding the solvent up to a total volume of 1 mL.

Observe whether the solid dissolves completely.

Classify the solubility as "very soluble," "soluble," "slightly soluble," or "insoluble" based on

the amount of solvent required to dissolve the sample.

UV-Vis Spectroscopy
Objective: To obtain the UV-Vis absorption spectrum of o-vanillin.

Methodology:
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Prepare a stock solution of o-vanillin of a known concentration in a suitable UV-transparent

solvent (e.g., methanol or ethanol).

From the stock solution, prepare a dilute solution appropriate for UV-Vis analysis.

Use a UV-Vis spectrophotometer and fill a quartz cuvette with the solvent to be used as a

blank.

Record the baseline spectrum of the solvent.

Rinse the cuvette with the dilute o-vanillin solution and then fill it with the solution.

Scan the sample across the appropriate UV-Vis range (e.g., 200-400 nm).

Record the absorbance spectrum and identify the wavelength(s) of maximum absorbance

(λmax).

Visualizations
Caption: Key functional groups present in the o-Vanillin molecule.
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Experimental Workflow: Melting Point Determination

Start: Dry, powdered
o-Vanillin sample

Pack sample into
capillary tube (2-3 mm)

Place tube in
melting point apparatus

Heat rapidly to
~10-15°C below expected MP

Reduce heating rate
to 1-2°C per minute

Observe and record T_onset
(first liquid appears)

Observe and record T_final
(all sample is liquid)

Result: Melting Point Range
(T_onset - T_final)

Click to download full resolution via product page

Caption: Workflow for determining the melting point of o-Vanillin.
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Acid-Base Equilibrium of o-Vanillin

o-Vanillin
(Weak Acid)

Conjugate Base
(o-Vanillinate)

 Deprotonation H⁺

H₂O

H₃O⁺

 Protonation

Click to download full resolution via product page

Caption: Acid-base equilibrium of o-Vanillin in an aqueous solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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